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Compound of Interest

Compound Name: A-350619

CAS No.: 538368-27-3

Cat. No.: B1250368

Get Quote

Role of Soluble Guanylate Cyclase (sGC) Stimulation in Vascular and Cavernosal Tone

Introduction & Mechanistic Profile[1][2][3]
A-350619 is a potent, small-molecule activator (specifically classified as a heme-dependent

sGC stimulator) of soluble Guanylate Cyclase (sGC). Unlike direct nitric oxide (NO) donors, A-
350619 binds directly to the sGC enzyme to amplify the production of cyclic guanosine

monophosphate (cGMP).

While researchers often investigate Rho-kinase (ROCK) inhibitors for smooth muscle

relaxation, A-350619 operates via the parallel NO-sGC-cGMP pathway. However, these

pathways converge: A-350619-induced cGMP accumulation activates Protein Kinase G (PKG),

which subsequently activates Myosin Light Chain Phosphatase (MLCP). This opposes the

ROCK pathway, leading to dephosphorylation of the myosin light chain (MLC) and consequent

smooth muscle relaxation.
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Property Detail

Chemical Class Aminofurazan derivative

Primary Target Soluble Guanylate Cyclase (sGC)

Mechanism
Heme-dependent stimulation (synergistic with

NO)

Solubility Water (23 mg/mL), DMSO (>10 mM)

Primary Application
Hypertension, Erectile Dysfunction, NO-

resistance models

Differentiation

Unlike Cinaciguat (heme-independent), A-

350619 requires the sGC heme moiety.[1][2][3]

[4][5]

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates how A-350619 bypasses NO deficiency to induce relaxation

and how it interacts with the contractile machinery.
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Figure 1: Mechanism of Action. A-350619 stimulates sGC, increasing cGMP/PKG activity,

which activates MLCP to oppose contraction.
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Experimental Protocols
Protocol A: Ex Vivo Isometric Tension Recording (Rat
Aorta)
This is the gold-standard assay for quantifying smooth muscle relaxation. This protocol

validates the efficacy of A-350619 in pre-contracted tissue.

1. Tissue Preparation
Animals: Male Wistar or Sprague-Dawley rats (250–300 g).

Dissection: Excise the thoracic aorta; clean adherent fat and connective tissue in ice-cold

Krebs-Henseleit solution.

Sectioning: Cut into 3–4 mm rings.

Endothelium Status: For specific A-350619 characterization, use endothelium-denuded rings

(mechanically remove endothelium) to eliminate endogenous NO interference, allowing

precise measurement of the compound's direct effect on smooth muscle sGC.

2. Organ Bath Setup
Apparatus: 4-chamber organ bath system (e.g., ADInstruments or Radnoti).

Buffer: Modified Krebs-Henseleit (mM): NaCl 118, KCl 4.7,

2.5,

1.2,

1.2,

25, Glucose 11.1.

Conditions: 37°C, aerated with 95%

/ 5%

(pH 7.4).
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Resting Tension: Apply 2.0 g (aorta) or 0.5–1.0 g (smaller arteries/corpus cavernosum) of

passive tension.

Equilibration: 60 minutes, washing every 15 minutes.

3. "Wake-Up" & Pre-Contraction
To ensure viability, tissues must be primed.

Challenge with KCl (60 mM) to test contractility. Wash out until baseline is restored.

Pre-contraction: Induce stable contraction using Phenylephrine (PE, 1

M). Wait for the contraction to plateau (approx. 10–15 mins).

Note: Avoid KCl for the experimental pre-contraction, as high depolarization can mask

sGC-mediated relaxation effects compared to receptor-mediated (PE) contraction.

4. A-350619 Dosing (Cumulative)
Once PE contraction is stable:

Add A-350619 in cumulative log increments (

M to

M).

Allow response to plateau (3–5 mins) between additions.

Vehicle Control: Run a parallel ring with solvent only (DMSO/Water) to correct for time-

dependent fatigue.

5. Mechanistic Validation (The ODQ Test)
To confirm A-350619 is acting via heme-dependent sGC stimulation:

Pre-incubate a separate ring with ODQ (10

M) for 20 minutes before PE contraction.
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Result: ODQ oxidizes the sGC heme group. Since A-350619 is heme-dependent, ODQ

should significantly attenuate or abolish the relaxation response. (This distinguishes it from

heme-independent activators like Cinaciguat).

Protocol B: Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for isometric tension experiments.

Data Analysis & Expected Results
Calculate the percentage of relaxation (

) using the formula:

Where

is tension at the PE plateau, and

is tension after A-350619 addition.

Comparative Potency Table (Smooth Muscle)
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Compound Mechanism
Typical

(Rat Aorta)
ODQ Sensitivity

A-350619
sGC Stimulator

(Heme-dep)

0.1 - 1.0

M
Blocked

SNP NO Donor
0.01 - 0.1

M
Blocked

Cinaciguat
sGC Activator (Heme-

indep)

0.001 - 0.01

M
Potentiated

Y-27632 ROCK Inhibitor
0.1 - 1.0

M
No Effect

Note: In corpus cavernosum tissue, A-350619 has shown an

of approx. 80

M in some studies, indicating tissue-specific sensitivity [1].

Troubleshooting & Optimization
Solubility Issues:

A-350619 is soluble in water (23 mg/mL) but stock solutions are best prepared in DMSO

to prevent hydrolysis over long storage.

Limit: Ensure final bath DMSO concentration is <0.1% to avoid non-specific relaxation.

Lack of Efficacy:

If the tissue is oxidized (heme-free sGC), A-350619 efficacy drops. Ensure buffers are

fresh and aerated properly.

If using diseased tissue (e.g., severe atherosclerosis), sGC expression may be

downregulated.
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Distinguishing from ROCK Inhibition:

If you suspect ROCK involvement, use Y-27632 as a positive control. A-350619 effects

should be additive to Y-27632 if sub-maximal doses are used, as they target converging

but distinct upstream nodes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1250368/docs#application-note-a-350619-in-smooth-
muscle-relaxation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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